3-(p-Tolylamino)propan-1-ol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 3-(4-methylanilino)propan-1-ol
• InChI: InChI=1S/C10H15NO/c1-9-3-5-10(6-4-9)11-7-2-8-12/h3-6,11-12H,2,7-8H2,1H3
• InChI Key: RNVMYFUXUXXJOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCCCO

Description

3-(p-Tolylamino)propan-1-ol is an amino alcohol derivative featuring a three-carbon chain with a hydroxyl group at the terminal carbon and a p-tolylamino group (4-methylphenylamine) attached to the first carbon. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and bioactive molecules. Its structure enables participation in hydrogen bonding and coordination chemistry, making it valuable for designing drugs with specific receptor interactions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional and Functional Isomers

3-Amino-3-p-tolylpropan-1-ol (CAS: 68208-23-1)

• Structure: Positional isomer with the amino group on the third carbon instead of the first.
• Properties: Reduced hydrogen-bonding capacity compared to 3-(p-Tolylamino)propan-1-ol due to steric hindrance from the p-tolyl group on the same carbon as the amino group.
• Applications : Used in asymmetric synthesis and chiral ligand preparation .

(S)-2-Amino-3-phenylpropan-1-ol (CAS: 3182-95-4)

• Structure: Stereoisomer with a phenyl group instead of p-tolyl and an amino group on the second carbon.
• Properties : Higher solubility in polar solvents due to the phenyl group’s electron-withdrawing effects. Demonstrates enantioselective activity in catalysis .

Substituent Modifications

3-(Tritylamino)propan-1-ol (CAS: 89448-83-9)

• Structure : Features a trityl (triphenylmethyl) group instead of p-tolyl.
• Properties : Bulky substituent increases steric hindrance, reducing reactivity in nucleophilic reactions. Used as a protecting group in peptide synthesis .

3-[(2-Substituted-thieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol Derivatives

• Structure : Incorporates thiophene and pyrimidine rings.
• Properties: Exhibits cytotoxicity against HC 29 (colorectal adenoma) and MDA (breast cancer) cell lines, highlighting the pharmacological impact of heterocyclic substituents .

3-(1H-Imidazol-5-yl)propan-1-ol

• Structure : Contains an imidazole ring, a heterocycle with two nitrogen atoms.
• Properties : Enhanced hydrogen-bonding and metal-coordination capabilities, relevant for enzyme inhibition studies .

Functional Group Variations

3-(p-Tolyloxy)propan-2-ol

• Structure: Ether linkage (oxygen) replaces the amino group.
• Properties : Lower basicity and reduced nucleophilicity, limiting its use in amine-mediated reactions but improving stability under acidic conditions .

Hydroxypropyl p-phenylenediamine (A165)

• Structure : Diamine derivative with a hydroxyl group.
• Properties: Used in hair dyes due to oxidative coupling properties, contrasting with 3-(p-Tolylamino)propan-1-ol’s role as a synthetic intermediate .

Physicochemical and Pharmacological Data

Compound	Molecular Weight	Solubility	Key Pharmacological Activity	Synthesis Method	Reference
3-(p-Tolylamino)propan-1-ol	~195.27 g/mol	Ethanol, Acetic Acid	Intermediate in drug synthesis	Reflux with p-toluidine in EtOH/AcOH
3-Amino-3-p-tolylpropan-1-ol	179.24 g/mol	DCM:MeOH (9:0.5)	Chiral ligand precursor	Column chromatography
(S)-2-Amino-3-phenylpropan-1-ol	151.21 g/mol	Polar solvents	Catalysis, enantioselectivity	Asymmetric synthesis
3-(Tritylamino)propan-1-ol	317.42 g/mol	DMSO, Chloroform	Protecting group	Tritylation of propanolamine
Thieno-pyrimidine derivatives	~300–400 g/mol	DMSO	Cytotoxicity (IC50: 5–20 µM)	Microwave-assisted synthesis

Key Research Findings

• Synthetic Utility: 3-(p-Tolylamino)propan-1-ol is pivotal in forming enaminones and imidazolones, as demonstrated in the synthesis of antitumor agents .
• Biological Activity : Structural analogs with heterocycles (e.g., thiophene, imidazole) show enhanced bioactivity, underscoring the importance of ring systems in drug design .
• Solubility Trends : Bulky substituents (e.g., trityl) reduce aqueous solubility, whereas polar groups (e.g., imidazole) improve it .